![molecular formula C17H16N2O4S B3006561 N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide CAS No. 2034568-86-8](/img/structure/B3006561.png)
N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
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Description
N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C17H16N2O4S and its molecular weight is 344.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
- The compound and its derivatives are subjects of investigation in organic synthesis, focusing on reactions to form novel heterocyclic compounds. For example, research has explored the reactions of chromone-3-carboxamides with cyanothioacetamide, leading to the synthesis of compounds with potential biological activity (Kornev, Tishin, & Sosnovskikh, 2019).
Bioinorganic Chemistry
- Studies in bioinorganic chemistry have synthesized and characterized complexes of Co(II) with Schiff bases derived from similar structural frameworks, demonstrating the potential antimicrobial activities of these metal complexes (Singh, Das, & Dhakarey, 2009).
Antiprotozoal Agents
- Research in medicinal chemistry has developed derivatives as antiprotozoal agents, showing significant in vitro and in vivo activity against trypanosomal and plasmodium infections, demonstrating the compound's potential as a lead for therapeutic development (Ismail et al., 2004).
Photophysical Properties
- Investigations into the photophysical properties of phenothiazine derivatives with various conjugated linkers, including furan and thiophene, have been conducted to study their application in dye-sensitized solar cells, showing improvements in solar energy-to-electricity conversion efficiency (Kim et al., 2011).
Antibacterial Activities
- Research on the synthesis of functionalized furan-2-carboxamides and their antibacterial activities against clinically isolated drug-resistant bacteria demonstrates the compound's potential for developing new antibacterial agents (Siddiqa et al., 2022).
Properties
IUPAC Name |
N-[2-hydroxy-2-(5-thiophen-3-ylfuran-2-yl)ethyl]-1-methyl-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O4S/c1-19-7-2-3-12(17(19)22)16(21)18-9-13(20)15-5-4-14(23-15)11-6-8-24-10-11/h2-8,10,13,20H,9H2,1H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYWFAVCTUTZEED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C(C1=O)C(=O)NCC(C2=CC=C(O2)C3=CSC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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